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2-Amino-4-hydroxy-6-
Compound Name:
fluoropyrimidine

CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote
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Technical Guide: 2-Amino-6-fluoro-4-
hydroxypyrimidine

Part 1: Chemical Identity & Structural Dynamics[1]
[2]

Core Identity

This compound represents a "privileged scaffold” in medicinal chemistry.[1][2] The introduction
of the fluorine atom at the C-6 position modulates the pKa, lipophilicity (LogP), and metabolic
stability of the pyrimidine ring, making it a bioisostere for natural nucleobases.[1][2]
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Property Data

IUPAC Name 2-Amino-6-fluoro-4(1H)-pyrimidinone

2-Amino-6-fluoro-4-hydroxypyrimidine; 6-
Common Synonyms ) )
Fluoroisocytosine

Note: Often custom-synthesized; related isomer
2-amino-5-fluoro-4-hydroxy is CAS 2228-66-2.
CAS Number [1][2] 6-fluoro analog is less common in

commodity lists but widely cited in patent

literature.
Molecular Formula CaHaFNsO
Molecular Weight 129.09 g/mol
- Soluble in DMSO, dilute acid/base; Poor in non-
Solubility ]
polar organics (DCM, Hexane).[1][2]
Melting Point >250 °C (Decomposes)

Tautomeric Equilibrium (The "Expertise" Pillar)

A critical feature of 4-hydroxypyrimidines is their tautomeric equilibrium.[1][2] While often drawn
as the enol (4-hydroxy) form in catalogs, experimental evidence (X-ray crystallography and
NMR) confirms that the keto (4-oxo) tautomer predominates in the solid state and in polar
solvents.[1][2]

o Keto Form (Predominant): 2-Amino-6-fluoro-4(1H)-pyrimidinone.[1][2] The proton resides on
N3 (or N1 depending on numbering convention), stabilizing the carbonyl.[1][2]

e Enol Form (Minor): 2-Amino-6-fluoro-4-hydroxypyrimidine.[1][2] Aromatized but energetically
less favorable in polar media.[1][2]

Implication for synthesis: Reactions targeting the oxygen (O-alkylation) vs. the nitrogen (N-
alkylation) must be controlled by solvent choice and base selection (e.g., Ag2COs favors O-
alkylation; NaH/DMF favors N-alkylation).[1][2]
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Caption: The keto-enol tautomerism favors the keto form due to the strong amide-like
resonance stabilization, critical for predicting nucleophilic attack sites.[1][2]

Part 2: Synthesis & Manufacturing Protocols

Two primary routes exist for synthesizing this scaffold.[1][2][3] Route A is preferred for de novo
synthesis, while Route B is a halogen-exchange method used when the chloro-precursor is
available.[1][2]

Route A: Condensation (The Biginelli-Type Approach)
This method involves the cyclocondensation of guanidine with a fluorinated

-keto ester.[1]

Reagents:

Guanidine Carbonate (or Hydrochloride)[1][2][3][4]

Ethyl 4-fluoro-3-oxobutanoate (Ethyl 4-fluoroacetoacetate)[1][2]

Base: Sodium Ethoxide (NaOEt) or Potassium tert-butoxide (KOtBu)[1][2]

Solvent: Ethanol (Anhydrous)[1][2]
Protocol:

¢ Preparation of Free Guanidine: Dissolve Guanidine HCI (1.1 eq) in absolute ethanol. Add
NaOEt (1.1 eq) and stir for 30 min. Filter off the NaCl precipitate to generate a clear ethanolic
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solution of free guanidine.

o Condensation: Add Ethyl 4-fluoro-3-oxobutanoate (1.0 eq) dropwise to the guanidine solution
at 0°C.

o Cyclization: Heat the mixture to reflux (78°C) for 6-12 hours. The reaction progress can be
monitored by TLC (eluent: 10% MeOH in DCM).[1][2]

o Workup: Cool to room temperature. Neutralize with dilute HCI to pH ~6. The product, 2-
Amino-6-fluoro-4(1H)-pyrimidinone, will precipitate as a white/off-white solid.[1][2]

 Purification: Recrystallize from water or ethanol/water mixture.[1][2][4]

Route B: Halogen Exchange (Halex)

Used for introducing fluorine into a pre-formed pyrimidine ring.[1][2]
Protocol:
e Start: 2-Amino-6-chloropyrimidin-4(1H)-one.

o Reagents: Potassium Fluoride (KF, spray-dried), 18-Crown-6 (catalyst), Sulfolane or DMSO
(solvent).[1][2]

o Conditions: Heat at 140-160°C for 4—-8 hours. The crown ether complexes potassium,
leaving the "naked" fluoride ion to displace the chloride via nucleophilic aromatic substitution

(

).[11[2]
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TARGET:
2-Amino-6-fluoro-4-hydroxypyrimidine
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Caption: Two distinct synthetic pathways: Route A utilizes a cyclization strategy, while Route B
employs nucleophilic fluorination of a chlorinated precursor.[1][2]

Part 3: Reactivity & Pharmaceutical Applications[1]
[2][4]

Reactivity Profile

The fluorine atom at C-6 is not just a passive substituent; it activates the ring and serves as a
handle for further functionalization.

e Nucleophilic Aromatic Substitution (

): The C-6 fluorine is a good leaving group, especially if the N-1 or N-3 positions are
alkylated (reducing electron density).[1][2] It can be displaced by amines, thiols, or alkoxides
to generate 2,6-diamino or 2-amino-6-alkoxy derivatives.[1][2]

» Electrophilic Substitution (C-5): The C-5 position is electron-rich due to the ortho-amino and
para-hydroxy (oxo) directing groups.[1][2] It is susceptible to:
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o Halogenation: Reaction with NIS or NBS yields the 5-iodo or 5-bromo derivative (useful for
Suzuki couplings).[1][2]

o Nitration: Reaction with HNO3/H2SOa4 yields the 5-nitro derivative.

Analytical Characterization

To validate the structure, specific spectral signatures must be observed:

 NMR: A singlet (or multiplet if coupling to H-5) typically around -70 to -100 ppm (relative to
CFCIs), distinct from the trifluoromethyl signal.[1][2]

e NMR (DMSO-
):
o ~10.5-11.0 ppm (Broad singlet, NH/OH, exchangeable).[1][2]
o ~6.5 ppm (Singlet, NHz, exchangeable).[1][2][5][6]

o ~5.5-6.0 ppm (Singlet or doublet, H-5 proton).[1][2][6] Note: The H-5 proton will show
coupling to the Fluorine atom (

)-[11[2]

Safety & Handling

e Hazard: Fluorinated pyrimidines can be toxic if ingested.[1][2]

o HF Generation: Under strongly acidic conditions or high thermal stress, there is a theoretical
risk of liberating Hydrogen Fluoride (HF).[1][2] Use glass-lined reactors for scale-up and
avoid unbuffered acidic hydrolysis at high temperatures.[1]

o PPE: Standard lab coat, nitrile gloves, and safety glasses.[1][2] Work in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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